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Compound of Interest

Compound Name: cis-Verbenol

Cat. No.: B083679 Get Quote

Essential Safety and Handling of cis-Verbenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling cis-
Verbenol in a laboratory setting. Adherence to these procedures is critical for ensuring

personal safety and maintaining a secure research environment.

cis-Verbenol is a volatile organic compound that presents potential hazards, including skin,

eye, and respiratory irritation, as well as flammability.[1][2][3][4] Proper personal protective

equipment (PPE) and handling protocols are mandatory to mitigate these risks.

Key Safety Data Summary
A comprehensive summary of quantitative safety data for cis-Verbenol is provided below,

enabling a quick assessment of its physical and chemical properties.
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Property Value Source

Molecular Formula C₁₀H₁₆O [4]

Molecular Weight 152.23 g/mol [4]

Appearance
White minty/camphoric crystals

or solid
[1][5]

Melting Point 62-65 °C [1]

Boiling Point 89-91 °C @ 10 mmHg [1]

Flash Point 67 °C [1]

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3
[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling cis-Verbenol to prevent exposure and ensure

safety.

Eye and Face Protection: Safety glasses are required.[1] For procedures with a higher risk of

splashing, chemical safety goggles or a face shield should be utilized.

Skin Protection: Organic-resistant gloves, such as latex or vinyl, are necessary to prevent

skin contact.[1] Always wash hands thoroughly with soap and water after handling.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area.[1][2][3] For

operations that may generate dust or vapors, a dust mask (type N95 or equivalent) or a

respirator with organic vapor cartridges is recommended.[6]

Protective Clothing: A standard laboratory coat should be worn to protect personal clothing.

Experimental Workflow: Preparing a cis-Verbenol
Solution
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The following diagram outlines a standard procedure for safely preparing a solution of cis-
Verbenol.

Experimental Workflow: Preparing a cis-Verbenol Solution

Preparation

Procedure

Cleanup and Storage

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Weigh cis-Verbenol in Fume Hood

Add Solvent to cis-Verbenol

Mix Solution Until Dissolved

Tightly Seal and Label Container

Store in a Cool, Dry, Well-Ventilated Area

Dispose of Waste According to Regulations

Clean Work Area and Remove PPE
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Workflow for preparing a cis-Verbenol solution.

Safety Precautions and Disposal Plan
Adherence to the following safety precautions and disposal plan is crucial for mitigating risks

associated with cis-Verbenol.

Safety Precautions for Handling cis-Verbenol

Handling Storage Disposal

Use in a Well-Ventilated Area
(Fume Hood)

Avoid Contact with Skin and Eyes

Avoid Breathing Dust/Vapors

Keep Away from Ignition Sources

Store in a Tightly Closed Container

Keep in a Cool, Dry Place

Store Away from Oxidizing Agents

Dispose of Contents/Container to an
Approved Waste Disposal Plant

Do Not Dispose into Drains

Click to download full resolution via product page

Key safety precautions for cis-Verbenol.

First Aid Measures:

Inhalation: Remove the individual to fresh air. If irritation persists, seek medical attention.[1]

Skin Contact: Wash the affected area thoroughly with soap and warm water. If irritation

continues, seek medical advice.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b083679?utm_src=pdf-body-img
https://www.benchchem.com/product/b083679?utm_src=pdf-body
https://www.benchchem.com/product/b083679?utm_src=pdf-body
https://www.benchchem.com/product/b083679?utm_src=pdf-body-img
https://www.benchchem.com/product/b083679?utm_src=pdf-body
https://semiochemical.com/wp-content/uploads/2019/09/Cis-verbenol.pdf
https://semiochemical.com/wp-content/uploads/2019/09/Cis-verbenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with water for at least 15 minutes. Seek medical

attention.[1]

Ingestion: Do not induce vomiting. Give water or milk to dilute and seek medical attention.[1]

Spill and Leak Procedures:

In the event of a spill, absorb the material with an inert substance like vermiculite or a spill kit.

[1] Collect the absorbed material and place it in a suitable container for disposal.[3] Ensure the

area is well-ventilated and wash the spill site with soap and water after cleanup.[1]

Disposal:

Dispose of cis-Verbenol and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[3] Unused material should be disposed of

as hazardous waste.[3] Containers should not be reused and should be disposed of as unused

product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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